9-Decenoic acid

Specification

• Description: Caproleic acid, also known as 9-decenoate or 9-decenoic acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Caproleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Caproleic acid has been primarily detected in urine. Within the cell, caproleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Caproleic acid is also a parent compound for other transformation products, including but not limited to, butyl dec-9-enoate, ethyl 9-decenoate, and 9-decenoyl-CoA. Caproleic acid is a fatty, fruity, and green tasting compound that can be found in alcoholic beverages, milk and milk products, and mollusks. This makes caproleic acid a potential biomarker for the consumption of these food products.; Dec-9-enoic acid is a decenoic acid having the double bond at position 9. It has a role as a metabolite. It is a conjugate acid of a dec-9-enoate.
• CAS No.: 14436-32-9
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: dec-9-enoic acid
• Standard InChI: InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2H,1,3-9H2,(H,11,12)
• Standard InChI Key: KHAVLLBUVKBTBG-UHFFFAOYSA-N
• SMILES: C=CCCCCCCCC(=O)O
• Canonical SMILES: C=CCCCCCCCC(=O)O